molecular formula C8H3BrClFN2 B1398789 6-Bromo-2-chloro-5-fluoroquinazoline CAS No. 1036756-07-6

6-Bromo-2-chloro-5-fluoroquinazoline

Cat. No. B1398789
M. Wt: 261.48 g/mol
InChI Key: XCNARNYXKIGAJU-UHFFFAOYSA-N
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Patent
US09434700B2

Procedure details

A solution of 6-bromo-5-fluoroquinazolin-2-ol (3.0 g, 12.34 mmol) in phosphoryl trichloride (10 mL) was refluxed at 135° C. for 5 hours. Most of phosphoryl trichloride was removed under reduced pressure, and the residue was dropwise added to ice water (200 mL). The resulting precipitate was collected via filtration as a yellow solid (3.1 g, 96%). MS (ES+) C8H3BrClFN2 requires: 260, found: 261, 263 [M+H]+.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3]([F:13])=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[C:7](O)[N:6]=[CH:5]2.P(Cl)(Cl)([Cl:16])=O>>[Br:1][C:2]1[C:3]([F:13])=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[C:7]([Cl:16])[N:6]=[CH:5]2

Inputs

Step One
Name
Quantity
3 g
Type
reactant
Smiles
BrC=1C(=C2C=NC(=NC2=CC1)O)F
Name
Quantity
10 mL
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Most of phosphoryl trichloride was removed under reduced pressure
ADDITION
Type
ADDITION
Details
the residue was dropwise added to ice water (200 mL)
FILTRATION
Type
FILTRATION
Details
The resulting precipitate was collected via filtration as a yellow solid (3.1 g, 96%)

Outcomes

Product
Name
Type
Smiles
BrC=1C(=C2C=NC(=NC2=CC1)Cl)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.